2-[(1H-indazol-5-yloxy)methyl]benzyl-amine

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• IUPAC Name: [2-(1H-indazol-5-yloxymethyl)phenyl]methanamine
• InChI: InChI=1S/C15H15N3O/c16-8-11-3-1-2-4-12(11)10-19-14-5-6-15-13(7-14)9-17-18-15/h1-7,9H,8,10,16H2,(H,17,18)
• InChI Key: CGOLKJLHINAWIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)COC2=CC3=C(C=C2)NN=C3

Description

2-[(1H-indazol-5-yloxy)methyl]benzyl-amine is a useful research compound. Its molecular formula is C15H15N3O and its molecular weight is 253.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (44 mg, 1.12 mmol) was added to a solution of the 2-[(1H-indazol-5-yloxy)methyl]benzonitrile (70 mg, 0.281 mmol) obtained in Example 346 in tetrahydrofuran (8 ml), and the resulting mixture was refluxed. After 2 hours, water, a 2M-aqueous sodium hydroxide solution and then water were added to the reaction mixture, and the resulting solution was filtered by the use of Celite. The filtrate was concentrated under reduced pressure and the resulting residue was purified by a silica gel column chromatography (eluent: chloroform/methanol→chloroform/methanol (1% aqueous ammonia)) to obtain 2-[(1H-indazol-5-yloxy)methyl]benzyl-amine (52 mg, 74%).